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Compound of Interest

Compound Name: 2-Propanol-d8

Cat. No.: B1362042 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemicals like 2-Propanol-d8 is paramount. This guide provides

immediate, procedural, and step-by-step information for the operational use and disposal of 2-
Propanol-d8, ensuring laboratory safety and procedural clarity.

Chemical Identifier:

Name: 2-Propanol-d8

Synonyms: Isopropyl alcohol-d8, isopropanol-d8, Propan-2-ol-d8[1][2]

CAS Number: 22739-76-0[1][2]

Hazard Identification and Classification
2-Propanol-d8 is classified as a hazardous substance. Understanding its primary hazards is

the first step in safe handling.
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Hazard Class Category Hazard Statement

Flammable Liquid 2
H225: Highly flammable liquid

and vapor.[1][2][3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness.[1][2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to wear when handling 2-Propanol-d8
to minimize exposure and ensure personal safety.

Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles. Face shield if there is

a splash hazard.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[3]

Skin Protection
Chemical-resistant gloves. A

fully-buttoned lab coat.

Recommended glove materials

include nitrile, butyl, Viton, or

neoprene.[4] Inspect gloves

before use and use proper

glove removal technique.[5]

Respiratory Protection

Generally not required with

adequate local exhaust

ventilation.

If ventilation is inadequate or

for spill cleanup, a NIOSH-

approved respirator may be

necessary. Use requires

enrollment in a respiratory

protection program, including

medical clearance and fit

testing.[4]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of 2-Propanol-d8.

1. Preparation and Engineering Controls:

Work within a certified laboratory chemical fume hood.[4]

Ensure an emergency eyewash station and safety shower are readily accessible.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.[1][2][3][6] No smoking in the handling area.[1][2][3][6]

2. Handling the Chemical:

Use only non-sparking tools.[1][3]

Avoid contact with skin and eyes.[5][6]

Avoid inhalation of vapor or mist.[5][7][8]

Keep the container tightly closed when not in use.[2][3][6]

Wash hands thoroughly after handling.[1][2][6]

3. Storage:

Store in a cool, dry, and well-ventilated area.[3][4][6]

The recommended storage temperature is 15–25 °C.[6]

Protect from direct sunlight and moisture.[3]

Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,

and halogens.[3][4]
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Emergency and Spill Response
Immediate and appropriate action during an emergency can significantly mitigate risks.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[1][2][9]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the skin with plenty of soap and water.[1]

[2][6][9]

Eye Contact

Immediately rinse the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids apart. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2][6][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][7][9]

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all potential ignition sources.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.

Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material and

place it into a suitable, labeled container for disposal.[10]
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Decontaminate the Area: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of 2-Propanol-d8 and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 2-Propanol-d8 and any contaminated materials (e.g., absorbent materials,

used gloves) in a designated, compatible, and properly labeled waste container.[4]

The container should be kept tightly closed and stored in a well-ventilated area, away from

incompatible materials.[4]

2. Labeling:

Attach a completed hazardous waste label to the container as soon as the first waste is

added.

3. Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

All disposal activities must be in accordance with federal, state, and local environmental

regulations.

Workflow for Safe Handling of 2-Propanol-d8

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1362042?utm_src=pdf-body
https://www.benchchem.com/product/b1362042?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Propanol_2015-11-25.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Propanol_2015-11-25.docx
https://www.benchchem.com/product/b1362042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 2-Propanol-d8

Preparation

Handling

Cleanup & Storage Emergency

Don Appropriate PPE

Prepare Workspace in Fume Hood

Verify Emergency Equipment Accessibility

Dispense Chemical

Perform Experimental Work

Securely Close Container

Spill Occurs Personal ExposureDecontaminate Work Area

Dispose of Waste

Store Chemical Properly

Remove PPE

Follow Spill Protocol

Follow First Aid

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1362042?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for handling 2-Propanol-d8, from preparation to cleanup and

emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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